Cas no 59491-42-8 (2-(Chloromethyl)-1,3-diisocyanatobenzene)

• Product Name: 2-(Chloromethyl)-1,3-diisocyanatobenzene
• CAS No: 59491-42-8
• MF: C₉H₅ClN₂O₂
• MW: 208.601200819016
• CID: 2834226
• PubChem ID: 19809231
• Update Time: 2025-04-21

2-(Chloromethyl)-1,3-diisocyanatobenzene Chemical and Physical Properties

Names and Identifiers

• DTXSID80600188
• 2-(Chloromethyl)-1,3-diisocyanatobenzene
• SCHEMBL4210505
• 59491-42-8

• Inchi： 1S/C9H5ClN2O2/c10-4-7-8(11-5-13)2-1-3-9(7)12-6-14/h1-3H,4H2
• InChI Key： MSXZMXBJSSFYJW-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC=CC=1N=C=O)N=C=O

Computed Properties

• Exact Mass: 208.0039551g/mol
• Monoisotopic Mass: 208.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 58.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides